Cas no 828283-49-4 (5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol structure
828283-49-4 structure
Product Name:5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:828283-49-4
MF:C13H14ClN3S
MW:279.788360118866
CID:3058165
PubChem ID:17021499
Update Time:2025-04-21

5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 5-[2-(4-Chloro-phenyl)-cyclopropyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol
    • 828283-49-4
    • C13H14ClN3S
    • EN300-228888
    • 3-[2-(4-chlorophenyl)cyclopropyl]-4-ethyl-1H-1,2,4-triazole-5-thione
    • AKOS000305575
    • CS-0298292
    • STK306702
    • BBL038430
    • 5-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • 5-[2-(4-chlorophenyl)cyclopropyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD03423549
    • Inchi: 1S/C13H14ClN3S/c1-2-17-12(15-16-13(17)18)11-7-10(11)8-3-5-9(14)6-4-8/h3-6,10-11H,2,7H2,1H3,(H,16,18)
    • InChI Key: XQXSDEDZHJIUCK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CC1C1=NNC(N1CC)=S

Computed Properties

  • Exact Mass: 279.0596963Da
  • Monoisotopic Mass: 279.0596963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.7Ų

5-(2-(4-Chlorophenyl)cyclopropyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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